1-(4-(5-(Furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C17H17N3O2S2/c21-15(11-13-3-2-10-23-13)20-7-5-12(6-8-20)16-18-19-17(24-16)14-4-1-9-22-14/h1-4,9-10,12H,5-8,11H2
• InChI Key: ZDAZCTLLFZIPSI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(S2)C3=CC=CO3)C(=O)CC4=CC=CS4
• Molecular Formula: C17H17N3O2S2
• Molecular Weight: 359.5 g/mol

Description

1-(4-(5-(Furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C17H17N3O2S2 and its molecular weight is 359.46. The purity is usually 95%.
BenchChem offers high-quality 1-(4-(5-(Furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-(5-(Furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

Research has focused on the synthesis of compounds involving furan, thiophene, and thiadiazole derivatives due to their potential pharmacological activities. For instance, the synthesis of 1,3,4-thiadiazoles and 5-arylazothiazoles from hydrazonoyl halides and alkyl carbodithioates indicates the interest in developing new heterocyclic compounds with varied biological activities (Abdelhamid et al., 2008). Similarly, the exploration of novel synthetic pathways, such as the microwave-assisted synthesis of pyrazoline derivatives, underscores the ongoing efforts to enhance the efficiency of producing heterocyclic compounds with potential therapeutic applications (Ravula et al., 2016).

Biological Evaluation

The antimicrobial activities of azole derivatives, synthesized from furan-2-carbohydrazide, highlight the pursuit of novel agents against microbial infections. These studies reveal that such compounds can exhibit significant activity against various microorganisms, suggesting their potential as antimicrobial agents (Başoğlu et al., 2013). Moreover, the evaluation of novel synthesized pyrazole derivatives for their antibacterial activity further exemplifies the interest in discovering new therapeutics to combat bacterial infections (Khumar et al., 2018).

Potential Therapeutic Applications

The synthesis and evaluation of thiazolyl(hydrazonoethyl)thiazoles for anti-breast cancer activity indicate the potential of such compounds in oncology. These compounds have been tested against MCF-7 tumor cells, showing promising activity and suggesting a viable pathway for developing new anticancer agents (Mahmoud et al., 2021). Additionally, the discovery of new benzofurans from natural sources with inhibitory activities against DNA topoisomerases I and II highlights the ongoing search for novel compounds with potential therapeutic benefits in treating diseases linked to DNA dysfunction (Lee et al., 2007).